2-Amino-3-(2,2,2-trifluoroethyl)benzoic acid

• Molecular Formula: C9H8F3NO2
• Molecular Weight: 219.16 g/mol
• IUPAC Name: 2-amino-3-(2,2,2-trifluoroethyl)benzoic acid
• InChI: InChI=1S/C9H8F3NO2/c10-9(11,12)4-5-2-1-3-6(7(5)13)8(14)15/h1-3H,4,13H2,(H,14,15)
• InChI Key: HVTDDXHKXBDHGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(=O)O)N)CC(F)(F)F

Description

2-Amino-3-(2,2,2-trifluoroethyl)benzoic acid is an organic compound with the molecular formula C9H8F3NO2. It is a derivative of benzoic acid, where the amino group is positioned at the second carbon, and a trifluoroethyl group is attached to the third carbon of the benzene ring. This compound is known for its unique chemical properties due to the presence of the trifluoroethyl group, which imparts significant electron-withdrawing effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(2,2,2-trifluoroethyl)benzoic acid typically involves the reaction of 2-nitro-3-(2,2,2-trifluoroethyl)benzoic acid with reducing agents such as iron powder or tin chloride in the presence of hydrochloric acid. The reduction of the nitro group to an amino group is a crucial step in this process .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale reduction reactions using catalytic hydrogenation. This method ensures higher yields and purity of the final product. The reaction conditions are optimized to maintain the stability of the trifluoroethyl group while achieving complete reduction of the nitro group.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(2,2,2-trifluoroethyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The trifluoroethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of 2-nitro-3-(2,2,2-trifluoroethyl)benzoic acid.

Reduction: Formation of 2-amino-3-(2,2,2-trifluoroethyl)benzyl alcohol.

Substitution: Formation of derivatives with substituted trifluoroethyl groups.

Scientific Research Applications

2-Amino-3-(2,2,2-trifluoroethyl)benzoic acid is utilized in various scientific research fields:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: It is used in the study of enzyme inhibition and protein-ligand interactions.

Medicine: The compound is explored for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.

Industry: It is used in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-3-(2,2,2-trifluoroethyl)benzoic acid involves its interaction with specific molecular targets. The trifluoroethyl group enhances the compound’s ability to penetrate biological membranes, allowing it to reach intracellular targets. It can inhibit enzymes by binding to their active sites or modulate signaling pathways by interacting with receptors on the cell surface .

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-3-(trifluoromethyl)benzoic acid
• 3-Amino-4-(trifluoromethyl)benzoic acid
• 2-Methyl-6-(trifluoromethyl)aniline

Uniqueness

2-Amino-3-(2,2,2-trifluoroethyl)benzoic acid is unique due to the presence of the trifluoroethyl group, which imparts distinct electronic properties compared to other trifluoromethyl-substituted benzoic acids. This uniqueness makes it a valuable compound in synthetic chemistry and pharmaceutical research .